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Compound of Interest

Compound Name: 1,2-Bis(2-chloroethoxy)ethane

Cat. No.: B7723579

An In-depth Technical Guide to the Safe Handling of 1,2-Bis(2-chloroethoxy)ethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Bis(2-chloroethoxy)ethane (CAS No. 112-26-5), also known as Triethylene glycol
dichloride, is a versatile chemical intermediate utilized in various industrial and research
applications, including the synthesis of pharmaceuticals and pesticides.[1][2] Its utility, however,
is matched by significant health and safety considerations. This guide provides a
comprehensive overview of the safety and handling precautions necessary for the responsible
use of 1,2-Bis(2-chloroethoxy)ethane in a laboratory and drug development setting. The
subsequent sections will detail the toxicological profile, prescribe engineering controls and
personal protective equipment, and outline rigorous protocols for routine handling, emergency
response, and waste disposal.

Compound Identification and Physicochemical
Properties

A foundational understanding of a chemical's properties is paramount to anticipating its
behavior and implementing appropriate safety measures. 1,2-Bis(2-chloroethoxy)ethane is a
colorless to pale yellow liquid.[1][3] Its key physical and chemical characteristics are
summarized in the table below.
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Property Value Source
CAS Number 112-26-5 [1][4]
Molecular Formula C6H12CI202 [1][4]
Molecular Weight 187.06 g/mol [1114]

Appearance Colorless to pale yellow liquid [11[3]
Boiling Point 235 °C (lit.) [1][2]I5]
Melting Point -31°Cto-32°C [1][6]
Density 1.197 g/mL at 25 °C (lit.) [1112][5]
] 121 °C (250 °F) - Open or
Flash Point [1114]
Closed Cup
N Insoluble in water. Soluble in
Solubility [2][4][6]

carbon tetrachloride.

Vapor Pressure

0.06 mmHg at 25 °C

[4]

Hazard Identification and Toxicological Profile

1,2-Bis(2-chloroethoxy)ethane is classified as a hazardous substance requiring stringent

handling protocols.[7] The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides a clear framework for understanding its primary dangers.

GHS Hazard Classification Summary[4][8][9]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 )
skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
H319/H318: Causes serious

Serious Eye Damage/Irritation Category 2A/ 1 eye irritation / Causes serious
eye damage

Specific Target Organ Toxicity H335: May cause respiratory

] Category 3 L
(Single Exposure) irritation

Toxicological Insights: The primary routes of exposure are ingestion, skin contact, and
inhalation.[7] Ingestion is of particular concern due to its classification as "Toxic if swallowed".
[8] Dermal contact can be harmful and cause significant skin irritation.[8][9] The compound is
also a serious eye irritant, with the potential to cause severe damage.[9] Inhalation of vapors or
mists may lead to respiratory tract irritation.[7][9] Long-term exposure risks should also be
considered, as some sources suggest it is a potential carcinogen.[10]

Engineering Controls and Personal Protective
Equipment (PPE): A Hierarchy of Controls

To mitigate the risks associated with 1,2-Bis(2-chloroethoxy)ethane, a systematic approach
based on the hierarchy of controls is essential. This prioritizes eliminating or reducing hazards
at their source.
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Hierarchy of Controls for 1,2-Bis(2-chloroethoxy)ethane
Elimination
(Most Effective)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Fume hood, ventilated enclosure)

Administrative Controls
(SOPs, training, restricted access)

Personal Protective Equipment (PPE)
(Least Effective - Last line of defense)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical hazards.

3.1. Engineering Controls The primary engineering control for handling this compound is a
properly functioning chemical fume hood.[11] This isolates the material, protecting the user
from inhaling potentially harmful vapors. All manipulations, including weighing, transferring, and
reaction setups, must be conducted within the fume hood. Ensure adequate ventilation in the
laboratory and that safety showers and eyewash stations are readily accessible.[7][12]

3.2. Personal Protective Equipment (PPE) PPE is the last line of defense and must be worn at

all times when handling 1,2-Bis(2-chloroethoxy)ethane.[9]

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN166 (EU) or NIOSH (US) standards.[8][13] A face shield should be used in situations with
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a higher risk of splashing.

e Skin Protection:

o Gloves: Handle with chemical-impermeable gloves (e.g., nitrile, neoprene) that have been
inspected for integrity before use.[8][11] The selected gloves must satisfy the
specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[8][14]
Dispose of contaminated gloves properly after use.[11]

o Protective Clothing: Wear a lab coat, closed-toe shoes, and long pants. For larger
guantities or tasks with a high splash potential, consider impervious clothing.[8][13]

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an
appropriate filter for organic vapors.[7][12]

Safe Handling and Experimental Protocols
Adherence to strict protocols is non-negotiable for ensuring safety.
4.1. General Handling Protocol

o Preparation: Before starting, review the Safety Data Sheet (SDS) and ensure all necessary
engineering controls and PPE are in place.[14] Clearly label all containers.

o Work Area: Conduct all work within a chemical fume hood.[11] Keep the sash at the lowest
practical height.

e Dispensing: Avoid the formation of mists or aerosols.[8] Use non-sparking tools for transfers.

[8]

e Hygiene: Do not eat, drink, or smoke in the work area.[8][9] Wash hands thoroughly after
handling, even if gloves were worn.[7][9] Remove contaminated clothing immediately and
wash it before reuse.[8]

» Storage: Keep containers tightly closed when not in use.[6][12]
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Emergency Procedures

Prompt and correct action during an emergency can significantly reduce the severity of an
incident.

Minor Incident
(Small, Contained)

Follow Spill
Cleanup Protocol

Evacuate Area
Alert Others
Call Emergency Services

Incident Occurs
(Sl or EXpOSLIre) et R Administer First Aid
Seek Medical Attention

Click to download full resolution via product page
Caption: Decision workflow for emergency response to a chemical incident.
5.1. First Aid Measures Immediate medical attention is critical in all cases of exposure.[9]

« If Inhaled: Move the victim to fresh air.[8] If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration (do not use mouth-to-mouth resuscitation) and seek
immediate medical help.[8][9]

e In Case of Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected
area with plenty of soap and water for at least 15 minutes.[12][13] Seek medical attention.[8]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.[12][13] Remove contact lenses if present and
easy to do.[8] Seek immediate medical attention.[13]

« If Swallowed: Rinse mouth with water.[8] Do NOT induce vomiting.[8] Never give anything by
mouth to an unconscious person.[13] Get emergency medical help immediately.[8]
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5.2. Accidental Release Measures (Spill Cleanup) A minor chemical spill is one that laboratory
personnel are capable of handling safely without the assistance of emergency responders. A
major spill requires immediate evacuation and professional emergency response.[15]

Protocol for a Minor Spill (<1 Liter and Contained in a Fume Hood):

Alert Personnel: Notify others in the immediate area of the spill.[16]
e Evacuate (If Necessary): If vapors are significant, evacuate the immediate area.

o Don PPE: Wear appropriate PPE, including respiratory protection if necessary, chemical-
resistant gloves, splash goggles, and a lab coat.[8][14]

o Containment: Prevent further leakage or spillage if it is safe to do so.[9] Do not let the
chemical enter drains.[8][14]

o Absorption: Cover the spill with an inert, non-combustible absorbent material such as sand,
earth, or vermiculite.[9][15] Do not use combustible materials like paper towels to absorb the
bulk of the spill.[15]

e Collection: Carefully scoop up the absorbent material using spark-proof tools and place it
into a suitable, closed, and labeled container for hazardous waste disposal.[8][9]

o Decontamination: Clean the spill area thoroughly with soap and water.[16]

» Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous
waste in accordance with local, state, and federal regulations.[12]

Storage and Disposal

Proper storage and disposal are crucial final steps in the chemical lifecycle to ensure continued
safety and environmental protection.

6.1. Storage Conditions
» Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][12]

o Keep the container tightly closed to prevent leakage and contamination.[1][6]
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o Store in a locked cabinet or a restricted-access area.[8][9]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[7][12]

6.2. Waste Disposal

All waste containing 1,2-Bis(2-chloroethoxy)ethane must be treated as hazardous waste.

[9]

Collect surplus and non-recyclable solutions in a designated, labeled, and sealed hazardous
waste container.[14]

Do not dispose of this chemical down the drain.[8]

Contact a licensed professional waste disposal service to dispose of this material, adhering
to all applicable environmental regulations.[12][14]

Conclusion

1,2-Bis(2-chloroethoxy)ethane is a valuable chemical reagent whose utility in research and
development is accompanied by significant hazards. A comprehensive understanding of its
properties, coupled with the disciplined implementation of engineering controls, personal
protective equipment, and rigorous handling protocols, is essential for its safe use. By
integrating the principles and procedures outlined in this guide, researchers and scientists can
mitigate risks, ensuring a safe laboratory environment for themselves and their colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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